N-(2-ethoxyphenyl)-N'-(2-ethylhexyl)ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-(2-ethylhexyl)oxamide
• InChI: InChI=1S/C18H28N2O3/c1-4-7-10-14(5-2)13-19-17(21)18(22)20-15-11-8-9-12-16(15)23-6-3/h8-9,11-12,14H,4-7,10,13H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: DRSUIJWDESBFMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)C(=O)NC1=CC=CC=C1OCC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-(2-ethylhexyl)ethanediamide, commonly known as EHD or EHPED, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a liquid compound that is soluble in organic solvents and has a molecular weight of 357.57 g/mol. In

Mechanism of Action

The mechanism of action of EHD is not fully understood. However, studies have shown that EHD can interact with cell membranes and alter their properties. EHD has also been shown to interact with proteins and enzymes, which may affect their activity. Further research is needed to fully understand the mechanism of action of EHD.
Biochemical and Physiological Effects:
EHD has been shown to have various biochemical and physiological effects. Studies have shown that EHD can induce apoptosis in cancer cells and inhibit the growth of tumors. EHD has also been studied for its potential neuroprotective effects and its ability to reduce inflammation.

Advantages and Limitations for Lab Experiments

EHD has several advantages for lab experiments. It is a stable and easily synthesized compound that is soluble in organic solvents. EHD has also been shown to have low toxicity in animal studies. However, EHD has some limitations for lab experiments. It is a relatively new compound, and its properties and applications are still being studied. Further research is needed to fully understand the potential of EHD in various fields.

Future Directions

There are several future directions for the study of EHD. EHD has shown potential in various fields such as drug delivery, catalysis, and cancer treatment. Further research is needed to fully understand the mechanism of action of EHD and its potential applications. Studies are also needed to explore the toxicity and safety of EHD in humans. The synthesis of new derivatives of EHD may also lead to the discovery of compounds with enhanced properties and applications.
Conclusion:
In conclusion, EHD is a unique compound that has gained significant attention in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. EHD has shown potential in various fields, and further research is needed to fully understand its properties and applications.

Scientific Research Applications

EHD has been extensively studied in scientific research due to its unique properties. It has been used as a solvent for various chemical reactions and as a surfactant in emulsion polymerization. EHD has also been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has been studied for its potential use in drug delivery systems due to its ability to form micelles in aqueous solutions.